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Abstract
This application note presents a detailed protocol for the quantitative analysis of Endothion
residues in complex matrices, such as fruits and vegetables, using High-Performance Liquid

Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). Endothion is an

organophosphate insecticide and acaricide, and monitoring its residue levels is crucial for food

safety and environmental protection. The described method utilizes a QuEChERS-based

sample preparation procedure for efficient extraction and cleanup, followed by a sensitive and

selective HPLC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode. This protocol is

intended for researchers, scientists, and professionals in the fields of analytical chemistry, food

safety, and drug development, providing a robust framework for the detection and quantification

of Endothion.

Introduction
Endothion is an organophosphorus pesticide used to control a variety of insects and mites on

crops.[1] Due to its potential toxicity, regulatory bodies worldwide have established Maximum

Residue Limits (MRLs) for Endothion in food products. Therefore, sensitive and reliable

analytical methods are required for the routine monitoring of Endothion residues. HPLC-

MS/MS has become the technique of choice for pesticide residue analysis due to its high

selectivity, sensitivity, and ability to handle complex matrices.[2][3][4] This application note

provides a comprehensive protocol for the analysis of Endothion, from sample preparation to

data acquisition and analysis.
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Experimental Protocol
Sample Preparation (QuEChERS Method)
The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely

adopted sample preparation technique for pesticide residue analysis in food matrices.[5]

Materials:

Homogenized sample (e.g., fruit or vegetable)

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Disodium citrate sesquihydrate

Trisodium citrate dihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) - use with caution as it may remove planar pesticides

50 mL and 15 mL centrifuge tubes

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salt packet (containing MgSO₄, NaCl, disodium

citrate sesquihydrate, and trisodium citrate dihydrate).

Cap the tube and shake vigorously for 1 minute.
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Centrifuge at ≥3000 x g for 5 minutes.

Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing the dSPE cleanup

sorbent (e.g., a mixture of MgSO₄, PSA, and C18). The choice of sorbent may need to be

optimized depending on the matrix.

Shake for 1 minute and centrifuge at ≥3000 x g for 5 minutes.

Take an aliquot of the cleaned extract, filter through a 0.22 µm syringe filter, and transfer to

an autosampler vial for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis
Instrumentation:

HPLC system capable of binary gradient elution

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

2.1. Liquid Chromatography (LC) Conditions

Parameter Value

Column
C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B
Methanol with 0.1% formic acid and 5 mM

ammonium formate

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Gradient Program

5% B to 95% B over 8 minutes, hold for 2

minutes, return to initial conditions and

equilibrate for 3 minutes.
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2.2. Mass Spectrometry (MS) Conditions

The MS parameters should be optimized by infusing a standard solution of Endothion into the

mass spectrometer.

Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 500 °C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 600 L/hr

Collision Gas Argon

2.3. Endothion MRM Parameters

The precursor ion for Endothion (Molecular Formula: C₉H₁₃O₆PS, Molecular Weight: 280.25)

in positive ESI mode is the protonated molecule [M+H]⁺ at m/z 281.3. The product ions and

optimal collision energies need to be determined experimentally by performing a product ion

scan of the precursor ion. Two or three of the most intense and specific product ions should be

selected for the MRM transitions (one for quantification and the others for confirmation).

Precursor Ion (m/z) Product Ion (m/z) Dwell Time (ms)
Collision Energy
(eV)

281.3 To be determined 100 To be determined

281.3 To be determined 100 To be determined

Data Presentation
The quantitative data for the analysis of Endothion should be summarized in the following

tables.
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Table 1: Method Performance Parameters

Parameter Result

Linearity (R²) > 0.99

Limit of Detection (LOD) To be determined

Limit of Quantification (LOQ) To be determined

Table 2: Recovery and Precision Data

Spiking Level (ng/g) Recovery (%) RSD (%) (n=6)

Low To be determined To be determined

Medium To be determined To be determined

High To be determined To be determined

Visualization
The following diagram illustrates the general workflow for the HPLC-MS/MS analysis of

Endothion residues.
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Figure 1. Workflow for Endothion residue analysis.

Conclusion
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This application note provides a detailed and robust protocol for the analysis of Endothion
residues in complex food matrices using HPLC-MS/MS. The QuEChERS sample preparation

method offers efficient extraction and cleanup, while the HPLC-MS/MS method provides high

sensitivity and selectivity for accurate quantification. The provided framework can be adapted

and validated by analytical laboratories for the routine monitoring of Endothion, ensuring

compliance with food safety regulations. Further work is required to determine the specific

MRM transitions and optimal collision energies for Endothion to complete the method

validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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